Cas no 52454-78-1 ((4S)-4-amino-5-ethoxy-5-oxopentanoic acid)

• Product Name: (4S)-4-amino-5-ethoxy-5-oxopentanoic acid
• CAS No: 52454-78-1
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 366039
• PubChem ID: 13937807
• Update Time: 2025-05-27

(4S)-4-amino-5-ethoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamicacid, 1-ethyl ester
• L-Glutamicacid a-ethyl ester
• L-Glu-OEt
• (4S)-4-amino-5-ethoxy-5-oxopentanoic acid
• glutamic acid ethyl ester
• 52454-78-1
• SCHEMBL374740
• (S)-4-Amino-5-ethoxy-5-oxopentanoicacid
• CS-0164018
• (S)-4-Amino-5-ethoxy-5-oxopentanoic acid
• l-glu ethyl ester
• (S)-4-amino-5-ethoxy-5-oxopentanoic acid? (Pemetrexed Disodium Impurity pound(c)
• EN300-1718458
• L-Glutamic acid 1-ethyl ester
• G66229
• Glutamic acid alpha-monoethyl ester

• Inchi： 1S/C7H13NO4/c1-2-12-7(11)5(8)3-4-6(9)10/h5H,2-4,8H2,1H3,(H,9,10)/t5-/m0/s1
• InChI Key： SYQNQPHXKWWZFS-YFKPBYRVSA-N
• SMILES： O(CC)C([C@H](CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 194 ºC
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 89.62000
• LogP: 0.44190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-amino-5-ethoxy-5-oxopentanoic acid

(4S)-4-amino-5-ethoxy-5-oxopentanoic acid (CAS No. 52454-78-1): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

(4S)-4-amino-5-ethoxy-5-oxopentanoic acid (CAS No. 52454-78-1) is a chiral compound that has garnered significant attention in the fields of chemical and biological research due to its unique structural features and potential applications. This compound belongs to the class of amino acids and is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and reactivity.

The molecular formula of (4S)-4-amino-5-ethoxy-5-oxopentanoic acid is C₈H₁₃NO₄, and its molecular weight is 183.19 g/mol. The compound features an amino group (-NH₂) and a carboxylic acid group (-COOH) attached to a five-carbon chain, with an ethoxy group (-OCH₂CH₃) at the C5 position. The (S) configuration at the C4 carbon atom imparts chirality to the molecule, making it an enantiomer with distinct properties compared to its (R) counterpart.

In terms of physical properties, (4S)-4-amino-5-ethoxy-5-oxopentanoic acid is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility characteristics make it suitable for various experimental protocols in both aqueous and organic media. The compound exhibits a melting point of approximately 160°C, which is an important parameter for its handling and storage.

The chemical stability of (4S)-4-amino-5-ethoxy-5-oxopentanoic acid is influenced by factors such as pH, temperature, and the presence of reactive species. It is generally stable under neutral conditions but may undergo hydrolysis or other degradation reactions under acidic or basic conditions. Therefore, careful control of these parameters is essential to maintain the integrity of the compound during synthesis, purification, and storage.

In biological research, (4S)-4-amino-5-ethoxy-5-oxopentanoic acid has been studied for its potential as a building block in the synthesis of peptides and proteins. The presence of both amino and carboxylic acid functional groups allows it to participate in peptide bond formation, making it a valuable intermediate in peptide chemistry. Additionally, the ethoxy group provides additional functionality that can be exploited for the design of modified peptides with enhanced properties such as increased stability or altered biological activity.

Recent studies have also explored the use of (4S)-4-amino-5-ethoxy-5-oxopentanoic acid in drug discovery and development. Its chiral nature and functional groups make it an attractive candidate for the synthesis of chiral drugs with improved pharmacological profiles. For example, researchers have investigated its potential as a precursor for the synthesis of chiral catalysts used in asymmetric synthesis, which is a key process in the production of enantiomerically pure drugs.

In addition to its applications in drug discovery, (4S)-4-amino-5-ethoxy-5-oxopentanoic acid has been studied for its role in cellular processes. Some studies have suggested that this compound may interact with specific enzymes or receptors, potentially modulating their activity. This property makes it a valuable tool for understanding enzyme mechanisms and receptor-ligand interactions at the molecular level.

The synthesis of (4S)-4-amino-5-ethoxy-5-oxopentanoic acid can be achieved through various routes, including enzymatic methods and chemical synthesis. Enzymatic approaches often involve the use of chiral catalysts or biocatalysts to ensure high enantiomeric purity. Chemical synthesis methods typically involve multi-step processes that include protection-deprotection strategies to control reactivity and selectivity.

In conclusion, (4S)-4-amino-5-ethoxy-5-oxopentanoic acid (CAS No. 52454-78-1) is a versatile compound with significant potential in chemical and biological research. Its unique structural features, including chirality and functional groups, make it a valuable tool for various applications ranging from peptide synthesis to drug discovery. Ongoing research continues to uncover new insights into its properties and potential uses, further highlighting its importance in the scientific community.